Cas no 2138366-34-2 (3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one)

• Product Name: 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one
• CAS No: 2138366-34-2
• MF: C₈H₇BrO₂
• MW: 215.043981790543
• CID: 5611289
• PubChem ID: 165716886
• Update Time: 2025-08-05

3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one Chemical and Physical Properties

Names and Identifiers

• 2138366-34-2
• EN300-842738
• 3-bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one
• 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one

• Inchi： 1S/C8H7BrO2/c9-5-4-11-7-3-1-2-6(10)8(5)7/h4H,1-3H2
• InChI Key： PIINMJDWPRICFI-UHFFFAOYSA-N
• SMILES： BrC1=COC2=C1C(CCC2)=O

Computed Properties

• Exact Mass: 213.96294g/mol
• Monoisotopic Mass: 213.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one

Introduction to 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one (CAS No. 2138366-34-2)

3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one (CAS No. 2138366-34-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom and a tetrahydrobenzofuran ring system. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one is composed of a benzofuran ring fused with a cyclohexene ring, with a bromine substituent at the 3-position. The presence of the bromine atom imparts unique reactivity and biological activity to the molecule, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds derived from this scaffold exhibit potent anti-inflammatory and anti-cancer properties. The bromine substituent plays a crucial role in modulating the biological activity of these derivatives, making them promising candidates for further development.

In addition to its biological applications, 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one has been utilized as a key intermediate in the synthesis of complex organic molecules. Its reactivity and stability make it an ideal starting material for multi-step synthetic routes. For example, chemists have successfully employed this compound in the synthesis of natural products and bioactive molecules with therapeutic potential.

The synthesis of 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one can be achieved through various methods. One common approach involves the cyclization of an appropriate precursor followed by bromination at the 3-position. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and environmentally friendly.

The physical and chemical properties of 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one are well-documented in the literature. It is a solid at room temperature with a melting point ranging from 90 to 95°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic protocols.

In terms of safety and handling, 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The potential applications of 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one extend beyond medicinal chemistry. It has also been explored for use in materials science and polymer chemistry due to its unique structural features and reactivity. For example, researchers have investigated its use as a monomer in the synthesis of functional polymers with tunable properties.

In conclusion, 3-Bromo-4,5,6,7-tetrahydro-1-benzofuran-4-one (CAS No. 2138366-34-2) is a versatile compound with significant potential in various scientific fields. Its unique chemical structure and reactivity make it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry.